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Compound of Interest

4-
Compound Name: ) _ _
(Dimethylamino)cinnamaldehyde

Cat. No.: B3420884

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-
(Dimethylamino)cinnamaldehyde (DMAC), a versatile organic compound identified by CAS
number 6203-18-5. DMAC is widely recognized for its critical role as a chromogenic reagent in
various biochemical assays and as a valuable intermediate in organic synthesis.[1][2] Its utility
is particularly pronounced in the quantification of proanthocyanidins (PACs), also known as
condensed tannins, and in the detection of indoles and flavanols.[3][4][5][6] This guide
consolidates essential data, experimental protocols, and mechanistic diagrams to support its
application in research and development.

Core Chemical and Physical Properties

4-(Dimethylamino)cinnamaldehyde is an organic compound characterized by a
dimethylamino group, which enhances its reactivity, and an aromatic structure.[1] It typically
appears as a yellow to orange crystalline powder.[1][4][7] The compound is sensitive to air and
light and requires storage at low temperatures, often -20°C, to ensure stability.[4][8][9]

Table 1: Physicochemical Properties of 4-(Dimethylamino)cinnamaldehyde
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Property Value Source(s)
CAS Number 6203-18-5 [10]
Molecular Formula C11H13NO [1][10][11]
Molecular Weight 175.23 g/mol [5][10][12]
(2E)-3-[4-
IUPAC Name (dimethylamino)phenyllprop-2-  [8][12]
enal
DMAC, DMACA, p-
Synonyms Dimethylaminocinnamaldehyd [3][5]I8]
e
Appearance Yellow to orange powder [L110719]
Melting Point 137 - 144 °C [L][3][4]18][10]
Boiling Point ~306.5 - 328.9 °C (estimate) [4107]
Density ~1.058 g/cm? (estimate) 41071
Soluble in chloroform, ethanal,
Solubility dioxane, and DMSO.[3][6][7][8]  [3][6][71[8][13]
[13] Insoluble in water.[7]
Purity >95-99% (HPLC) [1]1[3][5]

Storage Conditions

-20°C, protect from air and
light

[3114]81e]

Spectroscopic and Analytical Data

The structural identity and purity of DMAC are typically confirmed using various spectroscopic

techniques. While full spectra are available in dedicated databases, the following table

summarizes key identification information.

Table 2: Spectroscopic and Analytical Identifiers
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Technique Identifier /| Data Source(s)
Spectra available. Key shifts

1H NMR reported at 9.58, 7.40, 7.32, [11][14][15]
6.67, 6.53, and 3.01 ppm.
Spectra available for

13C NMR confirmation of chemical [15]
structure.
Spectra available (KBr wafer

IR Spectroscopy [11][16][17]
and Vapor Phase).

UV-Vis Spectroscopy Spectra available for analysis. [11]
Molecular lon Peak (M+): 175

Mass Spectrometry (GC-MS) i [11][12]
m/z.

SMILES CN(C)clccc(\C=C\C=0)ccl [3B191[11]
RUKJCCIJLIMGEP-

InChl Key [31[81[9][11]

ONEGZZNKSA-N

Key Applications and Reaction Mechanisms

DMAC serves as a powerful tool in both analytical chemistry and synthetic processes.

Quantification of Proanthocyanidins (PACs)

The most prominent application of DMAC is in the colorimetric quantification of PACs, or

condensed tannins.[18][19] This assay, known as the DMAC method, is valued for its high

specificity compared to other methods like the vanillin-sulfuric acid assay, as it avoids

interference from anthocyanins.[20][21] The reaction is based on the acid-catalyzed

condensation of DMAC with the terminal units of proanthocyanidin polymers, specifically at the

C8 position of the flavan-3-ol A-ring.[18] This reaction forms a green-blue colored product that

can be measured spectrophotometrically at approximately 640 nm.[18][20]
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Caption: Reaction mechanism of DMAC with proanthocyanidins.

Detection of Indoles (Ehrlich's Test)

DMAC is a key reagent for the detection of indole-containing compounds, such as the amino
acid tryptophan.[3][22] In an acidic medium, the aldehyde group of DMAC reacts with the
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indole ring, typically at the C2 position, via an electrophilic substitution reaction to form a
resonance-stabilized colored adduct, often blue-violet.[22][23] This forms the basis of a
sensitive assay for detecting tryptophanase activity in bacteria or for identifying certain
psychoactive compounds.[6][23]

Intermediate in Organic Synthesis

With its reactive aldehyde group and electron-donating dimethylamino substituent, DMAC is a
valuable building block in organic synthesis.[2] It serves as a precursor for the creation of more
complex molecules, which is particularly relevant in the pharmaceutical and agrochemical
industries for drug discovery and the development of novel compounds.[2][24] A known
synthetic route involves the methylation and amination of cinnamaldehyde.[25]

Experimental Protocols

The following sections provide detailed methodologies for the primary applications of DMAC.

Protocol: Quantification of Proanthocyanidins (DMAC
Assay)

This protocol is a generalized procedure adapted from methods for quantifying PACs in various
samples, such as cranberry extracts and grain legumes.[20][26]

1. Reagent Preparation:
o Extraction Solvent: 100% Methanol.[20]

 DMAC Reagent (0.1% w/v): Dissolve 25 mg of 4-(Dimethylamino)cinnamaldehyde in a 25
mL volumetric flask using the reaction solvent.[20]

» Reaction Solvent: Prepare 0.4 N sulfuric acid in methanol.[20]

o Standard Solution: Accurately weigh a suitable standard (e.g., Procyanidin A2 or a certified
cranberry PAC standard) and prepare a stock solution (e.g., ~90 pg/mL) in methanol.[20][27]
Create a series of working standards (e.g., 10-30 ug/mL) by diluting the stock solution with
methanol.[20]
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. Sample Preparation:

Solid Samples (e.g., extract powder): Weigh approximately 50 mg of the sample into a 100
mL volumetric flask. Add 80 mL of methanol and shake for 30 minutes. Dilute to volume with
methanol.[20] Further dilutions may be necessary to fit within the standard curve.

Liquid Samples (e.qg., juice concentrate): Add 2 mL of the sample to a 100 mL volumetric
flask. Add 20 mL of methanol, shake for 30 minutes, and dilute to volume with methanol.[20]

. Assay Procedure (96-Well Plate Method):
Pipette 200 pL of the DMAC reagent into the wells of a 96-well microplate.

Add 20 pL of the standard solutions, prepared samples, and a methanol blank to their
respective wells.

Immediately place the plate in a spectrophotometer and read the absorbance at 640 nm.[18]
The reaction is rapid; measurements can be taken within 5-15 minutes.[20]

. Data Analysis:

Construct a standard curve by plotting the absorbance of the standards against their known
concentrations.

Determine the concentration of PACs in the samples by interpolating their absorbance values
from the standard curve.

Calculate the final PAC content in the original sample, accounting for all dilution factors.
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Caption: Standard workflow for the DMAC proanthocyanidin assay.
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Protocol: Detection of Indoles (Qualitative)

This protocol is based on the principles of the Ehrlich test for indoles.
1. Reagent Preparation (Ehrlich's Reagent using DMAC):

e Dissolve 0.5-2.0 grams of 4-(Dimethylamino)cinnamaldehyde in 50 mL of 95% ethanol.
[22]

o Carefully add 50 mL of concentrated hydrochloric acid or sulfuric acid to the solution.[22][23]
Prepare fresh for best results.[23]

2. Assay Procedure:

e Add 1-2 mL of the test solution (e.g., bacterial culture supernatant, dissolved sample) to a
test tube.

e Add an equal volume of the prepared Ehrlich's reagent.
o Shake the tube gently to mix the contents.

» Observe for a color change. A positive result for indoles is indicated by the development of a
blue to violet color.[22]

Safety, Handling, and Storage

DMAC is classified as an irritant and presents environmental hazards. Proper safety
precautions are mandatory during handling and storage.

Table 3: GHS Hazard and Safety Information
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Category

Information

Source(s)

GHS Pictograms

Irritant, Environmentally

Hazardous

[4112]

Signal Word

Warning

[4112]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause
respiratory irritation. H411.:
Toxic to aquatic life with long

lasting effects.

[41010][12]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P273: Avoid release to the
environment. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P302+P352: IF ON
SKIN: Wash with plenty of
water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[41[10]28][29]

Handling and PPE:

Handle in a well-ventilated area or under a fume hood.[28][30]

Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, chemical-resistant gloves, and a lab coat.[28][29][30]

Wash hands thoroughly after handling.[30]

Avoid generating dust.[30] Use dry clean-up procedures for spills.[30]
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Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[28]

The recommended storage temperature is -20°C.[3][4][9]

Protect from light, air, and moisture, as the compound is sensitive.[7][8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]
[71[31]
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Caption: Logical relationships of DMAC's roles and applications.

Conclusion
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4-(Dimethylamino)cinnamaldehyde is a compound of significant utility in both analytical and
synthetic chemistry. Its role as the core reagent in the specific and reliable DMAC assay for
proanthocyanidin quantification makes it indispensable in food science, nutrition, and natural
product research. Furthermore, its application in indole detection and as a synthetic precursor
highlights its versatility. A thorough understanding of its properties, experimental protocols, and
safety requirements, as detailed in this guide, is crucial for its effective and safe implementation
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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